Cas no 637728-10-0 (3-(sec-Butoxy)benzoic Acid)

• Product Name: 3-(sec-Butoxy)benzoic Acid
• CAS No: 637728-10-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 3111556
• PubChem ID: 2771975
• Update Time: 2025-11-02

3-(sec-Butoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(butan-2-yloxy)benzoic acid
• 3-(butan-2-yloxy)benzoicacid
• BBL009601
• CS-0295678
• 3-sec-butoxybenzoic acid
• 3-butan-2-yloxybenzoic Acid
• 637728-10-0
• IAQNJTPPIHLAJV-UHFFFAOYSA-N
• STK295415
• AKOS016036798
• VS-02105
• EN300-1276364
• AKOS000109303
• 3-(sec-butoxy)benzoic acid
• SCHEMBL931250
• 3-(sec-Butoxy)benzoic Acid

• Inchi： 1S/C11H14O3/c1-3-8(2)14-10-6-4-5-9(7-10)11(12)13/h4-8H,3H2,1-2H3,(H,12,13)
• InChI Key： IAQNJTPPIHLAJV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)C(C)CC

Computed Properties

• Exact Mass: 194.094294304Da
• Monoisotopic Mass: 194.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(sec-Butoxy)benzoic Acid

3-(sec-Butoxy)benzoic Acid (CAS No. 637728-10-0): A Comprehensive Guide to Properties, Applications, and Market Trends

3-(sec-Butoxy)benzoic Acid (CAS No. 637728-10-0) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This benzoic acid derivative is characterized by its unique molecular structure, which combines a benzoic acid core with a sec-butoxy substituent at the 3-position. The compound's versatility makes it valuable in fields ranging from pharmaceutical intermediates to specialty chemicals.

The growing interest in 3-(sec-Butoxy)benzoic Acid can be attributed to its balanced physicochemical properties. With a molecular formula of C11H14O3, this compound exhibits moderate solubility in organic solvents while maintaining stability under standard conditions. Researchers particularly value its carboxylic acid functionality, which allows for diverse chemical modifications, making it a versatile building block in organic synthesis.

Recent market analysis shows increasing demand for 3-(sec-Butoxy)benzoic Acid in the fine chemicals sector. The compound serves as a precursor in the synthesis of more complex molecules, especially those with potential biological activity. Its sec-butoxy group provides steric and electronic effects that can influence the properties of final products, making it particularly useful in structure-activity relationship studies.

One of the most searched questions regarding 3-(sec-Butoxy)benzoic Acid 637728-10-0 relates to its synthesis methods. The compound is typically prepared through nucleophilic substitution reactions involving appropriate benzoic acid derivatives and sec-butanol derivatives. The purity of the final product is crucial, with most commercial samples achieving ≥98% purity as confirmed by HPLC analysis.

In terms of applications, 3-(sec-Butoxy)benzoic Acid finds use as a key intermediate in the development of various specialty chemicals. The pharmaceutical industry has shown particular interest in this compound for creating novel drug candidates. Its structural features make it suitable for designing molecules with improved bioavailability and metabolic stability.

The safety profile of 3-(sec-Butoxy)benzoic Acid CAS 637728-10-0 is another frequently searched topic. While not classified as hazardous under standard regulations, proper handling procedures should always be followed. The compound should be stored in cool, dry conditions away from strong oxidizers, with most suppliers recommending storage temperatures below 25°C.

From a commercial perspective, the global market for 3-(sec-Butoxy)benzoic Acid has seen steady growth, particularly in regions with strong pharmaceutical and chemical research sectors. Pricing trends indicate moderate fluctuations based on raw material availability and production scale. Many manufacturers now offer custom synthesis services for this compound to meet specific research requirements.

Recent advancements in green chemistry have also impacted the production of 3-(sec-Butoxy)benzoic Acid. Researchers are exploring more sustainable synthetic routes that reduce waste and energy consumption. These developments align with growing industry demands for environmentally friendly chemical processes.

Analytical characterization of 3-(sec-Butoxy)benzoic Acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's identity and purity, which are critical for research applications. The melting point and boiling point data are well-documented in technical literature.

Looking ahead, the future of 3-(sec-Butoxy)benzoic Acid 637728-10-0 appears promising. With increasing interest in specialty organic compounds for advanced materials and drug discovery, this chemical is likely to maintain its relevance. Ongoing research continues to uncover new potential applications, particularly in the development of functional materials with tailored properties.

For researchers considering 3-(sec-Butoxy)benzoic Acid for their projects, it's important to source the compound from reputable suppliers who provide comprehensive analytical data and technical support. The quality of the starting material can significantly impact experimental outcomes, especially in sensitive applications like asymmetric synthesis or catalysis.

The structure-property relationships of 3-(sec-Butoxy)benzoic Acid continue to be an active area of investigation. Computational chemistry approaches are being employed to better understand how the sec-butoxy substituent influences the compound's electronic and steric properties. These studies contribute valuable insights for designing new derivatives with optimized characteristics.

In conclusion, 3-(sec-Butoxy)benzoic Acid (CAS No. 637728-10-0) represents an important member of the substituted benzoic acids family. Its combination of accessible synthesis, versatile reactivity, and potential applications ensures its continued importance in chemical research and industrial processes. As scientific understanding progresses and new applications emerge, this compound is poised to play an even more significant role in advancing chemical innovation.